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Compound of Interest

Compound Name: Cholesteryl 11-eicosenoate

Cat. No.: B15549052

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Cholesteryl 11-eicosenoate and Cholesteryl

Oleate, two cholesteryl esters of interest in the study of biological membranes. Due to a lack of

direct comparative experimental studies in the current scientific literature, this guide focuses on

a comparison based on their structural differences and the established roles of cholesteryl

esters in membrane biophysics. Furthermore, we provide detailed experimental protocols that

can be employed to generate quantitative data for a direct comparison of their effects on

membrane properties.

Structural and Physicochemical Comparison
The primary difference between Cholesteryl 11-eicosenoate and Cholesteryl Oleate lies in

the length of their fatty acid chains. Cholesteryl 11-eicosenoate contains an eicosenoyl chain

(20 carbons), while Cholesteryl Oleate has an oleoyl chain (18 carbons). Both are

monounsaturated, with a single double bond in the cis conformation. This seemingly small

difference in two methylene groups can have significant implications for their behavior within a

lipid bilayer.
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Property
Cholesteryl 11-
eicosenoate

Cholesteryl Oleate Citation

Molecular Formula C47H82O2 C45H78O2

Molecular Weight 679.1 g/mol 651.1 g/mol

Fatty Acyl Chain
11-Eicosenoic acid

(20:1, n-9)
Oleic acid (18:1, n-9) [1][2][3]

Melting Point Not available 40-45 °C [4]

Diagram of Molecular Structures
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549052?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

